Cas no 1858252-20-6 (2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide)

2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide is a chromene-derived hydrazide compound with potential applications in medicinal chemistry and organic synthesis. Its structure features a 2,2-dimethylchromene core linked to an acetohydrazide moiety, offering versatility as an intermediate for further derivatization. The chromene scaffold provides stability, while the hydrazide group enables reactivity for forming hydrazones, azoles, or other heterocyclic systems. This compound is particularly valuable in the development of pharmacologically active molecules, given the bioactivity associated with chromene and hydrazide functionalities. Its well-defined synthetic pathway ensures consistent purity, making it suitable for research in drug discovery and material science.
2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide structure
1858252-20-6 structure
Product Name:2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide
CAS No:1858252-20-6
MF:C13H18N2O2
MW:234.294223308563
MDL:MFCD28954483
CID:4709232
Update Time:2025-05-19

2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide
    • 2H-1-benzopyran-6-acetic acid, 3,4-dihydro-2,2-dimethyl-, hydrazide
    • MDL: MFCD28954483
    • Inchi: 1S/C13H18N2O2/c1-13(2)6-5-10-7-9(8-12(16)15-14)3-4-11(10)17-13/h3-4,7H,5-6,8,14H2,1-2H3,(H,15,16)
    • InChI Key: UIHHUSDGGRJBTB-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(CC(NN)=O)=CC=2CCC1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Topological Polar Surface Area: 64.4

2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide Pricemore >>

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abcr
AB417627-500 mg
2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide
1858252-20-6
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abcr
AB417627-1 g
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Additional information on 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide

Comprehensive Overview of 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide (CAS No. 1858252-20-6)

2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide (CAS No. 1858252-20-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities. The presence of the acetohydrazide moiety further enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for synthesizing novel heterocyclic compounds, which are pivotal in developing antioxidant, anti-inflammatory, and antimicrobial agents.

The molecular structure of 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide features a chromene core substituted with a dimethyl group and an acetohydrazide side chain. This configuration imparts remarkable stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in addressing oxidative stress-related disorders, a topic of growing interest in the context of aging and chronic diseases. The compound's ability to modulate reactive oxygen species (ROS) has positioned it as a candidate for neuroprotective and cardiovascular therapies.

In the realm of green chemistry, CAS No. 1858252-20-6 has been explored for its eco-friendly synthesis routes. With increasing demand for sustainable chemical processes, researchers are optimizing its production using catalytic methods and biodegradable solvents. This aligns with global trends toward reducing carbon footprints in industrial chemistry. Additionally, its compatibility with microwave-assisted synthesis techniques has reduced reaction times and energy consumption, further enhancing its appeal.

The compound's applications extend to material science, where its chromene backbone contributes to the development of fluorescent probes and photostable polymers. These materials are critical in bioimaging and sensor technologies, addressing the need for high-performance and biocompatible materials. Its hydrazide functionality also enables conjugation with other molecules, facilitating the design of targeted drug delivery systems.

From a commercial perspective, 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to the demand from research institutions and pharmaceutical companies. Its patent landscape reveals ongoing innovations, particularly in combination therapies and nanotechnology-based formulations. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine.

In summary, CAS No. 1858252-20-6 represents a versatile and promising compound with multifaceted applications. Its relevance to healthcare, sustainability, and advanced materials underscores its importance in contemporary research. Future studies are expected to explore its mechanistic pathways and clinical potential, solidifying its position as a cornerstone in modern chemistry.

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